Cas no 1016813-33-4 (1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine)

• Product Name: 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine
• CAS No: 1016813-33-4
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 5040495
• Update Time: 2025-05-20

1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine
• (1-(4-(Trifluoromethoxy)phenyl)pyrrolidin-3-yl)methanamine
• NE53349
• Z1222278726
• 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine

• Inchi： 1S/C12H15F3N2O/c13-12(14,15)18-11-3-1-10(2-4-11)17-6-5-9(7-16)8-17/h1-4,9H,5-8,16H2
• InChI Key： ZPAJVKGSUPURKS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1CCC(CN)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 38.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 320.4±42.0 °C at 760 mmHg
• Flash Point: 147.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine

Comprehensive Overview of 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine (CAS No. 1016813-33-4): Properties, Applications, and Research Insights

The compound 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine (CAS No. 1016813-33-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its trifluoromethoxy and pyrrolidine moieties contribute to its distinct physicochemical properties, making it a valuable intermediate in drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and potential applications, while addressing frequently asked questions in modern research.

From a structural perspective, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine features a pyrrolidin-3-yl core linked to a 4-(trifluoromethoxy)phenyl group, with an additional methanamine substituent. This arrangement enhances its binding affinity to biological targets, particularly in neurological and metabolic studies. Researchers often explore its role as a precursor for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development due to their therapeutic potential in treating chronic diseases.

The synthesis of CAS No. 1016813-33-4 typically involves multi-step organic reactions, including N-alkylation and reductive amination, to achieve high purity and yield. Recent advancements in flow chemistry and catalytic hydrogenation have optimized its production, addressing industry demands for scalability and cost-efficiency. These innovations align with the growing interest in green chemistry and sustainable manufacturing practices.

In pharmacological contexts, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine has shown promise in preclinical studies for its potential to modulate neurotransmitter systems. Its lipophilicity and blood-brain barrier permeability make it a candidate for central nervous system (CNS) drug development, a field experiencing rapid growth due to rising global mental health concerns. Researchers are also investigating its derivatives for anti-inflammatory and antioxidant properties, linking it to broader health trends like longevity and neurodegenerative disease prevention.

Beyond pharmaceuticals, this compound’s trifluoromethoxy group contributes to its stability under harsh conditions, making it relevant in agrochemical formulations and specialty materials. Its applications in liquid crystal displays (LCDs) and organic electronics are under exploration, coinciding with the surge in demand for advanced materials in renewable energy and wearable technology.

Frequently searched questions about CAS No. 1016813-33-4 include its solubility, storage conditions, and commercial availability. Analytical data suggests it is soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, with recommended storage at -20°C under inert atmospheres. Suppliers often list it under catalog numbers like BCP28143 or AKOS025310793, catering to academic and industrial buyers.

In summary, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine represents a versatile compound with cross-disciplinary relevance. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its importance in modern science. As research evolves, this molecule may unlock new therapeutic and technological breakthroughs, aligning with global priorities like precision medicine and sustainable innovation.